(Z)-Ethene-1,2-diol

• IUPAC Name: (Z)-ethene-1,2-diol
• InChI: InChI=1S/C2H4O2/c3-1-2-4/h1-4H/b2-1-
• InChI Key: JMCRDEBJJPRTPV-UPHRSURJSA-N
• Canonical SMILES: C(=CO)O
• Isomeric SMILES: C(=C\O)\O
• Molecular Formula: C2H4O2
• DSSTOX Substance ID: DTXSID701314922
• Molecular Weight: 60.05 g/mol
• CAS No.: 65144-74-3

Description

(Z)-1,2-ethenediol is a diol that is ethene substituted at positions 1 and 2 by hydroxy groups (the Z-geoisomer). It is an enol and a diol. It derives from an ethene. It is a tautomer of a glycolaldehyde.

Scientific Research Applications

• Synthetic Chemistry :

  • Asymmetric Synthesis : (Z)-Ethene-1,2-diol derivatives have been utilized in asymmetric aldol reactions for the synthesis of syn- and anti-1,2-diol units. This process involves using chiral diamines and dibutyltin diacetate for the selective synthesis of diastereomers with excellent enantiomeric excesses (Mukaiyama et al., 1994).

• Catalysis and Reaction Mechanisms :

  • Lithiation Reactions : Studies on the lithiation of 1,2-bis(phenylsulfanyl)ethene have provided insights into the mechanisms of Z/E isomerization and allylic alcohol formation, contributing to the understanding of reaction pathways in organic synthesis (Gómez et al., 2005).
  • Iron/Zinc-Co-Catalysis : Iron(III) and zinc(II) salts have been used to catalyze the arylation and alkenylation of C(sp3)–H bonds with organoborate reagents. These catalysts include (Z)-1,2-bis(diphenylphosphino)ethene derivatives, showcasing the role of this compound in facilitating these reactions (Ilies et al., 2017).

• Material Science and Photophysics :

  • Photobehavior Studies : Investigations into the photobehavior of Z-1,2-di-(3′-methoxynaphth-2′-yl)ethene have enhanced the understanding of biphotochromic supermolecules. This research is crucial for developing materials with photochromic properties (Ortica et al., 2001).
  • Ethene Detection : Graphene–Copper(I) hybrid materials incorporating this compound derivatives have been developed for ultrasensitive detection of ethene, a crucial gas in plant aging and food storage (Fu et al., 2017).